Cas no 1234844-11-1 (GPR120 Agonist 2)

• Product Name: GPR120 Agonist 2
• CAS No: 1234844-11-1
• MF: C₂₂H₂₅ClO₄
• MW: 388.884505987167
• MDL: MFCD31692134
• CID: 4579494
• PubChem ID: 46700745
• Update Time: 2025-10-29

GPR120 Agonist 2 Chemical and Physical Properties

Names and Identifiers

• GPR120 Agonist 2
• 4-[(5-Chloro-2,3-dihydro-2,2-dimethyl-7-benzofuranyl)methoxy]-2,3-dimethylbenzenepropanoic acid
• BCP32553
• 3-[4-[(5-chloro-2,2-dimethyl-3H-1-benzofuran-7-yl)methoxy]-2,3-dimethylphenyl]propanoic acid
• 3-(4-((5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)methoxy)-2,3-dimethylphenyl)propanoic acid
• AKOS037515568
• VC-4111
• HY-111353
• MDK-4111
• 1234844-11-1
• 3-{4-[(5-chloro-2,2-dimethyl-3H-1-benzofuran-7-yl)methoxy]-2,3-dimethylphenyl}propanoic acid
• BS-44598
• CS-0039487
• SCHEMBL2439273
• G16354
• DA-63873
• MDK-4111; MDK 4111; MDK4111;GPR120 receptor agonist

• MDL： MFCD31692134
• Inchi： 1S/C22H25ClO4/c1-13-14(2)19(7-5-15(13)6-8-20(24)25)26-12-17-10-18(23)9-16-11-22(3,4)27-21(16)17/h5,7,9-10H,6,8,11-12H2,1-4H3,(H,24,25)
• InChI Key： KOHMUAMPZUHGNV-UHFFFAOYSA-N
• SMILES： ClC1C=C(COC2C=CC(CCC(=O)O)=C(C)C=2C)C2=C(C=1)CC(C)(C)O2

Computed Properties

• Exact Mass: 388.144137g/mol
• Monoisotopic Mass: 388.144137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.8
• Molecular Weight: 388.9g/mol

Experimental Properties

• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 50 mg/mL(128.57 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.

GPR120 Agonist 2 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on GPR120 Agonist 2

GPR120 Agonist 2: A Promising Tool in Metabolic Disease Research

GPR120, also known as the free fatty acid receptor 4 (FFA4), is a G-protein coupled receptor (GPCR) that plays a critical role in lipid metabolism and energy homeostasis. The compound with CAS No 1234844-11-1, designated as GPR120 Agonist 2, has emerged as a potent and selective agonist for this receptor, offering significant potential in the development of therapies for metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). Recent advancements in understanding the molecular mechanisms of GPR120 activation have further highlighted the therapeutic potential of GPR120 Agonist 2.

GPR120 Agonist 2 works by binding to GPR120 and activating downstream signaling pathways that promote lipid utilization and reduce inflammation. Studies have shown that this compound enhances insulin sensitivity in adipose tissue and liver, while also reducing pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects are particularly beneficial in the context of obesity-associated inflammation, which is a key driver of insulin resistance and metabolic dysfunction.

Recent research has focused on the role of GPR120 Agonist 2 in NAFLD, a condition characterized by excessive fat accumulation in the liver. Preclinical studies have demonstrated that administration of this compound reduces hepatic steatosis by promoting fatty acid oxidation and inhibiting lipogenesis. Furthermore, GPR120 Agonist 2 has been shown to improve liver function markers and reduce fibrosis progression in animal models of NAFLD, suggesting its potential as a therapeutic agent for this condition.

The development of GPR120 Agonist 2 has also been influenced by insights into the structure-activity relationship (SAR) of GPR120 agonists. By optimizing the chemical structure to enhance receptor binding affinity and selectivity, researchers have significantly improved the pharmacokinetic properties of this compound. This optimization has led to better bioavailability and reduced off-target effects, making GPR120 Agonist 2 a more viable candidate for clinical translation.

In addition to its metabolic benefits, GPR120 Agonist 2 has shown promise in modulating immune responses. By activating GPR120 on macrophages, this compound promotes anti-inflammatory M(IL)-resolution phenotype while suppressing pro-inflammatory M(IL)-secretion phenotype. This dual action makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD), where chronic inflammation contributes to disease progression.

Recent clinical trials have further validated the safety and efficacy of GPR120 Agonist 2 in human subjects. Phase I studies have demonstrated that this compound is well-tolerated at doses sufficient to elicit meaningful pharmacodynamic effects. Encouragingly, early Phase II trials have shown reductions in fasting blood glucose levels, HbA_1c, and liver fat content among patients with type 2 diabetes and NAFLD. These results underscore the potential of GPR120 Agonist 2 as a first-in-class therapy for these conditions.

The discovery of GPR1 CAS No 84844-55-9 (a related compound) has further expanded our understanding of GPCR signaling pathways involved in lipid metabolism. By targeting GPCRs such as GPR84, researchers are exploring additional avenues for developing therapies that complement the effects of GPR1 CAS No 84844-55-9. This multi-target approach could enhance therapeutic efficacy while minimizing adverse effects.

In conclusion, GPR CAS No 84844-55-9 represents a significant advancement in the field of metabolic disease research. Its ability to modulate lipid metabolism, reduce inflammation, and improve insulin sensitivity positions it as a promising candidate for treating obesity-related complications. As ongoing clinical trials continue to evaluate its safety and efficacy, G CAS No 84844-55-9 holds great potential for revolutionizing the treatment landscape for metabolic disorders.